Organocuprate(iii) chemistry: synthesis and reactivity of amido, cyano, phosphido and thiolato ate complexes of copper(iii)

Chemical Communications Pub Date: 2010-01-25 DOI: 10.1039/B921412G

Abstract

Lithium tetramethylcuprate(III) 1 reacts readily at −100 °C with appropriate sources of H+ or X+ (X = Br, I) to remove a methyl and in some cases incorporate the counterion (e.g., arylthio or cyano) to give stable complexes. These derivatives can in turn serve as starting materials for other CuIII complexes.

Graphical abstract: Organocuprate(iii) chemistry: synthesis and reactivity of amido, cyano, phosphido and thiolato ate complexes of copper(iii)
Organocuprate(iii) chemistry: synthesis and reactivity of amido, cyano, phosphido and thiolato ate complexes of copper(iii)
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